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Compound of Interest

Compound Name: 3-Undecyne

Cat. No.: B1582261 Get Quote

Technical Guide: Physical Properties of 3-
Undecyne
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical properties of 3-
undecyne, specifically its boiling point and density. This document is intended to be a

comprehensive resource, incorporating available data, detailed experimental protocols for

property determination, and a logical workflow for such characterization.

Quantitative Data Summary
The physical properties of 3-undecyne are summarized in the table below. It is important to

note that a definitive experimental boiling point at standard atmospheric pressure is not readily

available in the cited literature. The provided values are based on measurements at reduced

pressure and computational predictions.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1582261?utm_src=pdf-interest
https://www.benchchem.com/product/b1582261?utm_src=pdf-body
https://www.benchchem.com/product/b1582261?utm_src=pdf-body
https://www.benchchem.com/product/b1582261?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582261?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physical Property Value Conditions Data Source

Boiling Point
352 K - 354 K (79 °C -

81 °C)

at 0.013 atm (9.88

mmHg)
Experimental

Boiling Point 460.08 K (186.93 °C) at 1 atm (760 mmHg)
Predicted (Joback

Method)

Density 0.770 g/mL Not Specified Experimental[1]

Experimental Protocols
The following sections detail the standard methodologies for the experimental determination of

the boiling point and density of a liquid organic compound such as 3-undecyne.

Determination of Boiling Point by Simple Distillation
This method is suitable for determining the boiling point of a liquid at atmospheric pressure.

The boiling point is the temperature at which the vapor pressure of the liquid equals the

surrounding atmospheric pressure.

Apparatus:

Round-bottom flask

Heating mantle or oil bath

Distillation head (still head) with a port for a thermometer

Condenser (Liebig, Graham, or Allihn)

Receiving flask

Calibrated thermometer

Boiling chips or a magnetic stir bar

Clamps and stands to secure the apparatus
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Procedure:

Assembly: Assemble the distillation apparatus in a fume hood. The round-bottom flask is

placed in the heating mantle, and the distillation head is fitted to the flask. The thermometer

is inserted into the distillation head, ensuring the top of the thermometer bulb is level with the

bottom of the side arm leading to the condenser. The condenser is attached to the side arm

of the distillation head and secured with a clamp. The receiving flask is placed at the outlet of

the condenser.

Sample Preparation: Add a sample of 3-undecyne to the round-bottom flask, filling it to

approximately one-half to two-thirds of its volume. Add a few boiling chips or a magnetic stir

bar to ensure smooth boiling.

Heating: Begin heating the sample gently. If using a magnetic stir bar, ensure it is stirring at a

moderate speed.

Observation: As the liquid heats, vapors will begin to rise and enter the distillation head. The

temperature reading on the thermometer will increase.

Equilibrium and Data Recording: The temperature will stabilize when the vapor is in

equilibrium with the liquid. Record the temperature at which a steady flow of condensate is

observed dripping from the condenser into the receiving flask. This stable temperature is the

boiling point of the liquid.

Correction: If the atmospheric pressure during the experiment is not exactly 1 atm (760

mmHg), a correction may be necessary to report the normal boiling point.

Determination of Density using a Pycnometer
A pycnometer is a flask with a precisely known volume used to determine the density of a liquid

with high accuracy.

Apparatus:

Pycnometer (a small glass flask with a ground-glass stopper that has a capillary tube

through it)
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Analytical balance (accurate to ±0.0001 g)

Constant temperature water bath

The liquid sample (3-undecyne)

Distilled water (for calibration)

Acetone (for cleaning and drying)

Procedure:

Cleaning and Drying: Thoroughly clean the pycnometer with a suitable solvent (e.g.,

acetone) and dry it completely.

Mass of Empty Pycnometer: Accurately weigh the empty, dry pycnometer on an analytical

balance and record this mass (m₁).

Calibration with Distilled Water: Fill the pycnometer with distilled water and insert the stopper,

ensuring that any excess water exits through the capillary tube. Place the filled pycnometer

in a constant temperature water bath until it reaches thermal equilibrium (e.g., at 20 °C or 25

°C). Remove the pycnometer, carefully dry the outside, and weigh it. Record this mass (m₂).

Mass of the Sample Liquid: Empty and dry the pycnometer. Fill it with 3-undecyne, and

repeat the process of bringing it to thermal equilibrium in the constant temperature water

bath, drying the exterior, and weighing it. Record this mass (m₃).

Calculation:

Mass of water = m₂ - m₁

Volume of the pycnometer at the specified temperature = (Mass of water) / (Density of

water at that temperature)

Mass of 3-undecyne = m₃ - m₁

Density of 3-undecyne = (Mass of 3-undecyne) / (Volume of the pycnometer)
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Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the characterization of the physical

properties of a liquid organic compound like 3-undecyne.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1582261?utm_src=pdf-custom-synthesis
https://webbook.nist.gov/cgi/cbook.cgi?ID=C60212308&Units=CAL&Mask=21AF
https://www.benchchem.com/product/b1582261#physical-properties-of-3-undecyne-boiling-point-density
https://www.benchchem.com/product/b1582261#physical-properties-of-3-undecyne-boiling-point-density
https://www.benchchem.com/product/b1582261#physical-properties-of-3-undecyne-boiling-point-density
https://www.benchchem.com/product/b1582261#physical-properties-of-3-undecyne-boiling-point-density
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1582261?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582261?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

